Cas no 2172472-71-6 (1-(4,4-difluorooxolan-2-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(4,4-difluorooxolan-2-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 2172472-71-6
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 5836850
• PubChem ID: 165547589
• Update Time: 2025-05-25

1-(4,4-difluorooxolan-2-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluorooxolan-2-yl)methylcyclopropane-1-carbaldehyde
• 2172472-71-6
• EN300-1622372
• 1-[(4,4-difluorooxolan-2-yl)methyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C9H12F2O2/c10-9(11)4-7(13-6-9)3-8(5-12)1-2-8/h5,7H,1-4,6H2
• InChI Key： KXVWDCHQBRQUMJ-UHFFFAOYSA-N
• SMILES： FC1(COC(C1)CC1(C=O)CC1)F

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4,4-difluorooxolan-2-yl)methylcyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(4,4-difluorooxolan-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 2172472-71-6)

In the realm of organic chemistry and pharmaceutical intermediates, 1-(4,4-difluorooxolan-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 2172472-71-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropane core and difluorooxolane moiety, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its aldehyde functional group further enhances its reactivity, making it a versatile building block in organic synthesis.

The growing demand for fluorinated compounds in drug discovery and material science has propelled the study of this molecule. Fluorination, particularly in the oxolane ring, is known to improve metabolic stability and bioavailability, addressing key challenges in modern therapeutics. Researchers are actively investigating its role in the development of small-molecule inhibitors and catalysts, aligning with trends in precision medicine and green chemistry.

From an industrial perspective, CAS 2172472-71-6 is often discussed in the context of high-value intermediates. Its synthesis involves advanced techniques such as asymmetric catalysis and ring-closing metathesis, which are critical for achieving enantioselectivity—a priority in pharmaceutical manufacturing. Recent publications highlight its potential in peptide mimetics and proteolysis-targeting chimeras (PROTACs), reflecting its relevance in cutting-edge therapeutic modalities.

Environmental and safety considerations are also paramount. The compound’s low toxicity profile and biodegradability make it a candidate for sustainable chemistry initiatives. Regulatory bodies emphasize the importance of green solvents and atom-efficient reactions in its production, resonating with global efforts to reduce carbon footprints in chemical industries.

For researchers and suppliers, 1-(4,4-difluorooxolan-2-yl)methylcyclopropane-1-carbaldehyde represents a niche yet expanding market. Analytical methods like HPLC and NMR are routinely employed to ensure purity, while computational tools aid in predicting its ADME properties. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing both academic and industrial chemistry.